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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of dipropyl carbonate waste. Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with dipropyl carbonate waste?

Al: Dipropyl carbonate is classified as a hazardous substance.[1] The primary hazards
include:

o Flammability: It is a flammable liquid and vapor.[2][3][4] Keep it away from heat, sparks,
open flames, and other ignition sources.[1][2]

o Health Hazards: It may cause skin and serious eye irritation.[2][3][4] It may also cause
respiratory irritation.[2][3][4] It is considered harmful if swallowed, inhaled, or in contact with
skin.[3][4]

Q2: What Personal Protective Equipment (PPE) is required when handling dipropyl carbonate
waste?

A2: When handling dipropyl carbonate waste, you must wear appropriate PPE to prevent
exposure. This includes:

o Eye/Face Protection: Chemical safety goggles or glasses with side shields.[1][5]
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o Skin Protection: Compatible, chemical-resistant gloves and protective clothing.[1][5] Always
inspect gloves before use and use proper glove removal technique.[2]

o Respiratory Protection: Handle the waste in a well-ventilated area or a chemical fume hood.

[11[2]
Q3: How should I collect and store dipropyl carbonate waste in the laboratory?
A3: Proper collection and storage are crucial to prevent accidents:

o Container: Use a designated, properly labeled, and chemically compatible waste container.
[1] The container must have a tightly fitting cap and be kept closed except when adding
waste.[2]

o Storage Location: Store the waste container in a cool, dry, and well-ventilated area, away
from incompatible materials and ignition sources.[1][2] Opened containers must be carefully
resealed and kept upright to prevent leakage.[2]

e Segregation: Do not mix dipropyl carbonate waste with other waste streams.[2] Keep it
separate from strong oxidizing agents and strong bases.[5]

Q4: What is the correct procedure for disposing of dipropyl carbonate waste?

A4: Dipropyl carbonate waste must be disposed of as hazardous chemical waste. The
general procedure is to offer surplus and non-recyclable solutions to a licensed disposal
company.[2] All disposal activities must be in accordance with local, state, and federal
regulations.[2] Never dispose of dipropyl carbonate down the drain.[1]

Q5: How should I label a waste container for dipropyl carbonate?

A5: The waste container must be clearly labeled with its contents.[6] The label should include

the chemical name ("Dipropyl Carbonate Waste") and identify its hazards (e.g., "Flammable,
“Irritant™).

Troubleshooting Guide

Problem: | have accidentally spilled a small amount of dipropyl carbonate.
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Solution:

o Safety First: Immediately alert others in the area and ensure there are no sources of ignition.
[1][2] Ensure the area is well-ventilated.[1][2]

o Containment: Prevent the spill from spreading or entering drains.[1][2]

o Cleanup: Use a non-combustible absorbent material like sand, earth, or vermiculite to soak
up the spill.[2]

o Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a properly labeled container for hazardous waste disposal.[1]

o Decontamination: Clean the spill area after the material has been picked up.[5]
Problem: The waste container is emitting a strange odor.

Solution: This could indicate that the container is not properly sealed or that an incompatible
substance has been added, causing a chemical reaction. Immediately ensure the container's
cap is tightly sealed. If the odor persists, move the container to a well-ventilated area like a
fume hood and consult with your institution's Environmental Health and Safety (EHS)
department for guidance.

Quantitative Data Summary

The following table summarizes key quantitative data for dipropyl carbonate, which is
essential for its safe handling and disposal.
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Property Value Reference
CAS Number 623-96-1 [1][2][4]
Molecular Formula C7H1403 [1103114]
Molecular Weight 146.18 g/mol [11[3114]
Flash Point 55 °C (131 °F) - closed cup [415]
Boiling Point 167-168 °C [4]

Density 0.944 g/mL at 25 °C [4]

UN Number 3272 [2][5]
Transport Hazard Class 3 (Flammable Liquid) [41[5]
Packing Group 1] [5]

Experimental Protocol: Spill Cleanup

This protocol details the steps for cleaning up a small-scale dipropyl carbonate spill in a
laboratory setting.

Materials:

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Spill kit containing non-combustible absorbent material (e.g., sand, vermiculite).

Non-sparking tools (e.g., plastic scoop or dustpan).

A designated hazardous waste container with a proper label.
Procedure:
o Assess the Situation: Evacuate non-essential personnel from the immediate area.[1]

o Eliminate Ignition Sources: Turn off any nearby equipment, open flames, or potential sources
of sparks.[1][2]
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e Ensure Ventilation: Work in a well-ventilated area or fume hood to avoid inhaling vapors.[1]

[2]
o Wear PPE: Don the appropriate PPE, including safety goggles, gloves, and a lab coat.[1][5]

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1] Create a dike
around the spill using absorbent material to stop it from spreading.

o Absorb the Liquid: Cover the spill with an inert, non-combustible absorbent material.[2] Allow
the material to fully absorb the liquid.

o Collect the Waste: Using non-sparking tools, carefully scoop the contaminated absorbent
material and place it into the designated hazardous waste container.[1]

o Seal and Label: Securely close the waste container. Ensure it is accurately labeled as
"Dipropyl Carbonate Spill Debris" and includes hazard warnings.

e Final Cleanup: Wipe down the spill area with an appropriate solvent (check your institution's
specific procedures) and collect the cleaning materials as hazardous waste.

e Dispose: Arrange for the disposal of the waste container through your institution's licensed
hazardous waste disposal program.[1]

e Report: Report the incident to your supervisor or laboratory safety coordinator.[7]

Logical Workflow for Waste Disposal
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Caption: Workflow for the safe management and disposal of dipropyl carbonate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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